4-(2,5-dimethoxyphenyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-3,4-dihydro-1H-benzo[h]quinolin-2-one
• InChI: InChI=1S/C21H19NO3/c1-24-14-8-10-19(25-2)18(11-14)17-12-20(23)22-21-15-6-4-3-5-13(15)7-9-16(17)21/h3-11,17H,12H2,1-2H3,(H,22,23)
• InChI Key: KKNOZNJXFYPFAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2CC(=O)NC3=C2C=CC4=CC=CC=C43
• Molecular Formula: C21H19NO3
• DSSTOX Substance ID: DTXSID20386232
• Molecular Weight: 333.4 g/mol
• CAS RN: 5613-92-3

Description

4-(2,5-dimethoxyphenyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one, commonly known as DMBQ, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMBQ is a benzoheterocyclic compound that has a quinoline ring fused with a benzene ring. This compound is of interest to researchers due to its unique structure and potential biological activities.

Mechanism of Action

The exact mechanism of action of DMBQ is not fully understood. However, studies have shown that DMBQ exhibits its biological activities by interacting with various cellular targets, including enzymes and receptors. DMBQ has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. DMBQ has also been shown to activate the Nrf2-Keap1 pathway, a cellular pathway that regulates the expression of antioxidant genes.
Biochemical and Physiological Effects:
DMBQ has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have shown that DMBQ exhibits antioxidant and anti-inflammatory activities. DMBQ has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In vivo studies have shown that DMBQ exhibits neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMBQ in laboratory experiments is its relatively simple synthesis method. DMBQ is also stable under normal laboratory conditions, making it easy to handle and store. However, one of the limitations of using DMBQ in laboratory experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on DMBQ. One potential direction is the development of novel DMBQ derivatives with improved biological activities. Another potential direction is the investigation of the potential use of DMBQ as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of DMBQ and its cellular targets.

Synthesis Methods

The synthesis of DMBQ involves the reaction of 2,5-dimethoxybenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate. The resulting product is then treated with hydrochloric acid to obtain DMBQ in high yields. The synthesis of DMBQ is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

DMBQ has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, DMBQ has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. DMBQ has also been studied for its potential use as a fluorescent probe for the detection of metal ions and as a building block for the synthesis of novel organic compounds.